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Compound of Interest

Compound Name:
1-Bromocyclobutanecarboxylic

acid

Cat. No.: B1347131 Get Quote

Introduction

1-Bromocyclobutanecarboxylic acid is a valuable synthetic building block in medicinal

chemistry and drug development. Its rigid cyclobutane scaffold provides a unique three-

dimensional profile, while the bromine and carboxylic acid functional groups offer versatile

handles for a wide range of chemical modifications. Derivatization at these sites allows for the

systematic exploration of chemical space to optimize the pharmacological properties of lead

compounds. These application notes provide detailed protocols for three key classes of

derivatization: esterification, amidation, and palladium-catalyzed Suzuki-Miyaura cross-

coupling.
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General Derivatization Workflow
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Steglich Esterification Workflow
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Logic of Amide Coupling
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Suzuki-Miyaura Catalytic Cycle
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To cite this document: BenchChem. [Application Notes: Synthetic Derivatization of 1-
Bromocyclobutanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347131#synthetic-protocols-for-derivatization-of-1-
bromocyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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